Cas no 1805430-01-6 (Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate)

• Product Name: Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate
• CAS No: 1805430-01-6
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4861506
• Update Time: 2025-05-20

Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-3-18-7(16)4-6-5-15-10(12)8(11(13)14)9(6)17-2/h5,11H,3-4H2,1-2H3
• InChI Key： IMYMMHDUEVWNMK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=C(C=N1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate

Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1805430-01-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate, identified by its CAS number 1805430-01-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its brominated pyridine core and functionalized side chains, serves as a crucial building block in the development of novel therapeutic agents. Its unique structural features make it particularly valuable in the synthesis of small-molecule inhibitors targeting various biological pathways.

The ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate molecule is distinguished by the presence of a bromine atom at the 2-position of the pyridine ring, a difluoromethyl group at the 3-position, and a methoxy group at the 4-position. The acetate ester functionality at the 5-position further enhances its reactivity, making it an ideal candidate for further derivatization. These structural elements contribute to its broad applicability in medicinal chemistry, particularly in the design of compounds with enhanced metabolic stability and improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing new inhibitors for kinases and other enzymes involved in cancer metabolism. The 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate scaffold has been employed in several studies as a key intermediate for synthesizing kinase inhibitors. For instance, modifications of this compound have led to the discovery of potent inhibitors of tyrosine kinases, which play a critical role in signal transduction pathways associated with tumor growth and progression. These findings highlight the importance of this intermediate in oncology research.

The incorporation of fluorinated groups into pharmaceutical compounds has become increasingly prevalent due to their ability to enhance binding affinity and metabolic stability. The difluoromethyl group in Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate contributes to these desirable properties, making it an attractive component for drug design. Additionally, the presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate. Molecular modeling studies have demonstrated that subtle modifications to this scaffold can significantly alter binding interactions with target proteins. For example, computational investigations have revealed that optimizing the spatial orientation of substituents can enhance binding affinity and selectivity for specific kinases. These insights have guided experimental efforts toward developing more effective inhibitors.

The pharmaceutical industry has shown particular interest in developing treatments for neurological disorders, where modulation of neurotransmitter receptors is often required. The structural features of Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate make it a promising candidate for designing ligands that interact with central nervous system targets. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against receptors involved in pain perception and mood regulation. Further research is warranted to explore these potential therapeutic applications.

The synthesis of Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a pyridine precursor followed by selective functionalization at the 3- and 4-positions. The introduction of the difluoromethyl group can be achieved through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques. Finally, esterification at the 5-position completes the synthesis. These synthetic strategies underscore the compound's role as a versatile intermediate in pharmaceutical research.

In conclusion, Ethyl 2-bromo-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1805430-01-6) is a valuable intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an excellent starting point for developing novel therapeutic agents targeting various diseases, particularly cancer and neurological disorders. Continued research into derivatives of this compound promises to yield new insights into drug design and development, further solidifying its importance in modern medicinal chemistry.